Cas no 39639-47-9 (2-Chloro-N-(phenylmethyl)-1H-purin-6-amine)

2-Chloro-N-(phenylmethyl)-1H-purin-6-amine is a purine derivative with a chloro substituent at the 2-position and a benzylamino group at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of nucleoside analogs and pharmaceutical agents. Its structural features make it valuable for modifications in medicinal chemistry, enabling the exploration of purine-based bioactive molecules. The chloro group offers reactivity for further functionalization, while the benzylamino moiety enhances solubility and binding affinity in target interactions. This compound is commonly utilized in research settings for its potential applications in drug discovery and biochemical studies. Proper handling and storage are recommended due to its reactive nature.
2-Chloro-N-(phenylmethyl)-1H-purin-6-amine structure
39639-47-9 structure
Product Name:2-Chloro-N-(phenylmethyl)-1H-purin-6-amine
CAS No:39639-47-9
MF:C12H10ClN5
MW:259.694300174713
MDL:MFCD09701466
CID:304238
PubChem ID:10777711
Update Time:2025-06-07

2-Chloro-N-(phenylmethyl)-1H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

    • N-Benzyl-2-chloro-9H-purin-6-amine
    • N-benzyl-2-chloro-7H-purin-6-amine
    • 2-Chloro-N-(phenylmethyl)-1H-purin-6-amine
    • 9H-Purin-6-amine,2-chloro-N-(phenylmethyl)-
    • 2-chloro-6-benzylaminopurine
    • 6-benzylamino-2-chloropurine
    • AmbkkkkK507
    • benzyl-(2-chloro-7(9)H-purin-6-yl)-amine
    • N6-benzyl-2-chloroadenine
    • SR-01000645610
    • BCP31748
    • C75010
    • AKOS016008662
    • MFCD09701466
    • CS-M0066
    • AKOS025401893
    • AC-26949
    • SCHEMBL1216376
    • SR-01000645610-1
    • Benzyl-(2-chloro-9H-purin-6-yl)-amine
    • CHEMBL90707
    • BDBM50290559
    • EN300-3262897
    • FT-0769891
    • DS-10656
    • 39639-47-9
    • IJKBYBPPNNHJSF-UHFFFAOYSA-N
    • DTXSID80444807
    • N-Benzyl-2-chloro-9H-purin-6-amine;2-Chloro-N-(phenylmethyl)-1H-purin-6-amine
    • DA-18097
    • 6-Benzylamino-2-chloropurine; 2-Chloro-N-(phenylmethyl)-1H-purin-6-amine
    • MDL： MFCD09701466
    • Inchi： 1S/C12H10ClN5/c13-12-17-10(9-11(18-12)16-7-15-9)14-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H2,14,15,16,17,18)
    • InChI Key： IJKBYBPPNNHJSF-UHFFFAOYSA-N
    • SMILES： ClC1N=C2C(=C(N=1)NCC1C=CC=CC=1)NC=N2

Computed Properties

  • Exact Mass: 259.06200
  • Monoisotopic Mass: 259.0624730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • Density: 1.49
  • Melting Point: 239-241 ºC
  • Boiling Point: 509.699°C at 760 mmHg
  • Flash Point: 262.057°C
  • Refractive Index: 1.765
  • PSA: 66.49000
  • LogP: 2.69140

2-Chloro-N-(phenylmethyl)-1H-purin-6-amine Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

2-Chloro-N-(phenylmethyl)-1H-purin-6-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-N-(phenylmethyl)-1H-purin-6-amine Pricemore >>

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